Cas no 683220-57-7 (3-amino-3-(4-ethylphenyl)propan-1-ol)

3-amino-3-(4-ethylphenyl)propan-1-ol structure
683220-57-7 structure
Product Name:3-amino-3-(4-ethylphenyl)propan-1-ol
CAS No:683220-57-7
MF:C11H17NO
MW:179.258783102036
CID:3029682
PubChem ID:42614413
Update Time:2023-11-27

3-amino-3-(4-ethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-AMINO-3-(4-ETHYL-PHENYL)-PROPAN-1-OL
    • RARECHEM AK ML 0273
    • EN300-1837280
    • 683220-57-7
    • AKOS011676654
    • 3-amino-3-(4-ethylphenyl)propan-1-ol
    • MFCD03412655
    • Inchi: 1S/C11H17NO/c1-2-9-3-5-10(6-4-9)11(12)7-8-13/h3-6,11,13H,2,7-8,12H2,1H3
    • InChI Key: MGRRVHFTVLLDIU-UHFFFAOYSA-N
    • SMILES: OCCC(C1C=CC(CC)=CC=1)N

Computed Properties

  • Exact Mass: 179.131014166g/mol
  • Monoisotopic Mass: 179.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 46.2Ų

3-amino-3-(4-ethylphenyl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1837280-0.05g
3-amino-3-(4-ethylphenyl)propan-1-ol
683220-57-7
0.05g
$468.0 2023-09-19
Enamine
EN300-1837280-0.1g
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$513.0 2023-09-19
Enamine
EN300-1837280-0.5g
3-amino-3-(4-ethylphenyl)propan-1-ol
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$535.0 2023-09-19
Enamine
EN300-1837280-1.0g
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$986.0 2023-06-03
Enamine
EN300-1837280-2.5g
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$1089.0 2023-09-19
Enamine
EN300-1837280-5.0g
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$2858.0 2023-06-03
Enamine
EN300-1837280-10.0g
3-amino-3-(4-ethylphenyl)propan-1-ol
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$4236.0 2023-06-03
Enamine
EN300-1837280-1g
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$557.0 2023-09-19
Enamine
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